Cas no 13323-66-5 (4,2'-Dihydroxychalcone)

4,2'-Dihydroxychalcone structure
4,2'-Dihydroxychalcone structure
Product Name:4,2'-Dihydroxychalcone
CAS No:13323-66-5
MF:C15H12O3
MW:240.253984451294
MDL:MFCD00017716
CID:86907
PubChem ID:5357218
Update Time:2025-04-18

4,2'-Dihydroxychalcone Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Hydroxyphenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
    • 3-(2-HYDROXYPHENYL)-4-HYDROXYACRYLOPHENONE
    • (E)-1-(2-hydroxyphenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
    • 2',4-Dihydroxychalcone
    • 2',4-dihydroxyflavanone
    • 4,2'-dihydroxychalcone
    • 1-(2-HYDROXYPHENYL)-3-(4-HYDROXYPHENYL)-2-PROPEN-1-ONE
    • NSC-73255
    • NSC 73255
    • Acrylophenone, 2'-hydroxy-3-(p-hydroxyphenyl)-
    • 2-PROPEN-1-ONE, 1-(2-HYDROXYPHENYL)-3-(4-HYDROXYPHENYL)-
    • FGPJTMCJNPRZGF-JXMROGBWSA-N
    • BDBM50042978
    • AKOS016009680
    • Q63392792
    • 3-(4-Hydroxy-phenyl)-1-(2-hydroxy-phenyl)-propenone
    • (E)-3-(4-hydroxyphenyl)-1-(2-hydroxyphenyl)-2-propen-1-one
    • MFCD00017716
    • CHEMBL126804
    • Chalcone, 2',4-dihydroxy-
    • BSPBio_003308
    • SPECTRUM1505141
    • NCGC00096017-02
    • (2E)-1-(2-Hydroxyphenyl)-3-(4-hydroxyphenyl)-2-propen-1-one
    • 13323-66-5
    • Chalcone 3
    • BS-50915
    • PD000603
    • CCG-214400
    • NCGC00096017-01
    • ST072640
    • PH-011685
    • NSC73255
    • CHEBI:231338
    • 4,2'-Dihydroxychalcone
    • MDL: MFCD00017716
    • Inchi: 1S/C15H12O3/c16-12-8-5-11(6-9-12)7-10-15(18)13-3-1-2-4-14(13)17/h1-10,16-17H/b10-7+
    • InChI Key: FGPJTMCJNPRZGF-JXMROGBWSA-N
    • SMILES: OC1C=CC=CC=1C(/C=C/C1C=CC(=CC=1)O)=O

Computed Properties

  • Exact Mass: 240.07900
  • Monoisotopic Mass: 240.078644
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 24
  • XLogP3: 3.5
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Density: 1.286
  • Boiling Point: 445.5°C at 760 mmHg
  • Flash Point: 237.4°C
  • Refractive Index: 1.684
  • PSA: 57.53000
  • LogP: 2.99390

4,2'-Dihydroxychalcone Customs Data

  • HS CODE:2914501900
  • Customs Data:

    China Customs Code:

    2914501900

    Overview:

    2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

4,2'-Dihydroxychalcone Pricemore >>

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